Cas no 2091652-02-5 (1-((1-methylpiperidin-2-yl)methyl)-1H-1,2,3-triazole-4-carboxylic acid)

• Product Name: 1-((1-methylpiperidin-2-yl)methyl)-1H-1,2,3-triazole-4-carboxylic acid
• CAS No: 2091652-02-5
• MF: C₁₀H₁₆N₄O₂
• MW: 224.259641647339
• CID: 5721838
• PubChem ID: 121208490
• Update Time: 2025-06-22

1-((1-methylpiperidin-2-yl)methyl)-1H-1,2,3-triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• AKOS026717888
• 1-[(1-methylpiperidin-2-yl)methyl]triazole-4-carboxylic acid
• 1-((1-methylpiperidin-2-yl)methyl)-1H-1,2,3-triazole-4-carboxylic acid
• 2091652-02-5
• starbld0037413
• F2157-0046
• 1H-1,2,3-Triazole-4-carboxylic acid, 1-[(1-methyl-2-piperidinyl)methyl]-

• Inchi： 1S/C10H16N4O2/c1-13-5-3-2-4-8(13)6-14-7-9(10(15)16)11-12-14/h7-8H,2-6H2,1H3,(H,15,16)
• InChI Key： PBGXBFZCJLCYCC-UHFFFAOYSA-N
• SMILES： OC(C1=CN(CC2CCCCN2C)N=N1)=O

Computed Properties

• Exact Mass: 224.12732577g/mol
• Monoisotopic Mass: 224.12732577g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.8
• Topological Polar Surface Area: 71.2Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 411.9±41.0 °C at 760 mmHg
• Flash Point: 202.9±27.6 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C
• pka: 3.27±0.50(Predicted)

1-((1-methylpiperidin-2-yl)methyl)-1H-1,2,3-triazole-4-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-((1-methylpiperidin-2-yl)methyl)-1H-1,2,3-triazole-4-carboxylic acid

Introduction to 1-((1-methylpiperidin-2-yl)methyl)-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 2091652-02-5)

1-((1-methylpiperidin-2-yl)methyl)-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 2091652-02-5) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of triazole derivatives, which are known for their broad spectrum of biological activities, including antifungal, antibacterial, and anti-inflammatory properties.

The chemical structure of 1-((1-methylpiperidin-2-yl)methyl)-1H-1,2,3-triazole-4-carboxylic acid is characterized by a 1H-1,2,3-triazole ring linked to a substituted piperidine moiety. The presence of the triazole ring confers stability and reactivity to the molecule, making it an attractive candidate for various pharmaceutical applications. The carboxylic acid group at the 4-position of the triazole ring adds further functional versatility, enabling the formation of esters and amides that can be tailored for specific therapeutic needs.

Recent studies have highlighted the potential of 1-((1-methylpiperidin-2-yl)methyl)-1H-1,2,3-triazole-4-carboxylic acid in the treatment of neurodegenerative diseases. A study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent neuroprotective effects by inhibiting the aggregation of amyloid-beta peptides, a key pathological feature of Alzheimer's disease. The mechanism of action involves the modulation of protein-protein interactions and the reduction of oxidative stress in neuronal cells.

In addition to its neuroprotective properties, 1-((1-methylpiperidin-2-yl)methyl)-1H-1,2,3-triazole-4-carboxylic acid has shown promise in the field of cancer research. Preclinical studies have demonstrated that this compound can selectively target and inhibit cancer cell proliferation while sparing normal cells. The selective cytotoxicity is attributed to its ability to disrupt specific signaling pathways involved in cell cycle regulation and apoptosis. These findings suggest that 1-((1-methylpiperidin-2-yl)methyl)-1H-1,2,3-triazole-4-carboxylic acid could be a valuable lead compound for the development of novel anticancer agents.

The pharmacokinetic properties of 1-((1-methylpiperidin-2-yl)methyl)-1H-1,2,3-triazole-4-carboxylic acid have also been extensively studied. Research indicates that this compound exhibits favorable oral bioavailability and a reasonable half-life in vivo. These characteristics make it suitable for chronic administration in therapeutic settings. Furthermore, the compound has been shown to have low toxicity and minimal side effects in preclinical models, enhancing its potential as a safe and effective drug candidate.

The synthetic route for 1-((1-methylpiperidin-2-yl)methyl)-1H-1,2,3-triazole-4-carboxylic acid involves a series of well-established chemical transformations. The key steps include the formation of the triazole ring through a copper-catalyzed azide-alkyne cycloaddition (CuAAC) reaction and the subsequent functionalization of the piperidine moiety. The modular nature of this synthetic pathway allows for easy modification and optimization to produce derivatives with enhanced biological activity or improved pharmacological properties.

In conclusion, 1-((1-methylpiperidin-2-yl)methyl)-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 2091652-02-5) represents a promising compound with diverse therapeutic potential. Its unique chemical structure and favorable biological properties make it an attractive target for further research and development in medicinal chemistry. Ongoing studies are expected to uncover additional applications and optimize its use in clinical settings.